Cas no 2172265-15-3 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)butanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)butanamidoacetic acid
• CAS No: 2172265-15-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6082580
• PubChem ID: 165805277
• Update Time: 2025-07-02

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)butanamidoacetic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(2-methylpropyl)butanamido]acetic acid
• 2172265-15-3
• EN300-1504142

• Inchi： 1S/C26H32N2O5/c1-16(2)13-28(14-24(29)30)25(31)17(3)18(4)27-26(32)33-15-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,16-18,23H,13-15H2,1-4H3,(H,27,32)(H,29,30)
• InChI Key： DDAFICHWNUIWHW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(N(CC(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)butanamidoacetic acid

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)butanamidoacetic acid: A Novel Compound with Promising Applications in Biomedical Research

CAS No. 2172265-15-3 represents a unique molecular entity that has garnered significant attention in the field of biomedical science. This compound, characterized by its complex structural framework, is a derivative of a fluorene-based scaffold combined with a butanamidoacetic acid moiety. The synthesis of such molecules often involves advanced organic chemistry techniques, including solid-phase peptide synthesis and protecting group strategies, which are critical for achieving the desired functional groups and stereochemistry.

The fluoren-9-ylmethoxycarbonyl group is a key structural element in this compound, known for its ability to enhance molecular stability and bioavailability. This fluorene-based moiety is commonly used in the design of peptide mimetics and small molecule inhibitors, as it provides a rigid backbone that can modulate protein-protein interactions. The butanamidoacetic acid segment, on the other hand, contributes to the molecule's solubility and pharmacokinetic properties, making it suitable for targeted drug delivery systems.

Recent studies have highlighted the potential of this compound in the context of targeted therapy for oncology. The 2-methyl-N-(2-methylpropyl)butanamidoacetic acid portion of the molecule is believed to interact with specific kinase domains, thereby inhibiting the activation of pathways associated with tumor growth. This kinase-targeting capability is a significant advancement in the development of precision medicine, as it allows for the modulation of disease-specific molecular targets.

One of the most notable features of this compound is its fluorene-based fluorophore, which is particularly valuable in fluorescence imaging applications. The fluoren-9-yl group exhibits strong photostability and minimal phototoxicity, making it an ideal candidate for in vivo imaging studies. This property is especially important in the study of cellular signaling pathways and <-strong>biomarker detection, where long-term observation is required.

From a synthetic perspective, the methoxycarbonyl protecting group plays a crucial role in the solid-phase synthesis of this compound. The use of fluorenylmethoxycarbonyl (Fmoc) as a protecting group is a standard practice in peptide chemistry due to its ease of removal under mild conditions. This protecting group strategy ensures that the amino acid residues remain intact during the synthesis process, which is essential for maintaining the biological activity of the final product.

Current research suggests that this compound may also have applications in the field of regenerative medicine. The butanamidoacetic acid moiety has been shown to enhance the cellular uptake of therapeutic agents, which could be beneficial in the delivery of gene therapy vectors or stem cell-based treatments. This enhanced delivery mechanism is a promising area of investigation, as it could improve the efficacy of cell-based therapies in clinical settings.

Another critical aspect of this compound is its hydrophobicity, which is influenced by the fluorene core and the alkyl substituents in the molecule. This property is particularly relevant in the design of drug delivery systems that require the compound to cross biological membranes efficiently. The hydrophobic interactions between the molecule and cell membranes may also influence its cellular localization, which is an important factor in determining its therapeutic potential.

Recent advancements in computational chemistry have allowed researchers to model the binding affinity of this compound with various biological targets. These simulations suggest that the fluoren-9-ylmethoxycarbonyl group may form hydrogen bonds with specific residues in target proteins, thereby enhancing the molecule's selectivity and efficacy. This computational modeling approach is increasingly being used to optimize the drug discovery process, reducing the time and cost associated with traditional experimental methods.

The 2-methylpropyl side chain in this compound is another area of interest, as it may influence the conformational flexibility of the molecule. This flexibility is crucial for the molecule to adopt the optimal binding conformation with its target. The alkyl substituents also play a role in modulating the lipophilicity of the molecule, which can affect its penetration into tissues and metabolic stability.

From a pharmacological standpoint, this compound has shown promise in preclinical studies for the treatment of inflammatory diseases. The butanamidoacetic acid moiety is believed to interact with cytokine receptors, thereby modulating the immune response. This immunomodulatory effect is a key factor in the development of therapies for conditions such as autoimmune disorders and chronic inflammation.

In conclusion, the unique combination of the fluoren-9-ylmethoxycarbonyl group, the butanamidoacetic acid moiety, and the 2-methylpropyl side chain in this compound positions it as a valuable candidate for a range of biomedical applications. Its structural versatility, pharmacological properties, and biological activity make it an important focus of ongoing research in the fields of drug discovery, regenerative medicine, and targeted therapy. As research in these areas continues to advance, the potential applications of this compound are likely to expand further, offering new opportunities for the treatment of various diseases.

Further studies are needed to fully elucidate the mechanism of action of this compound and to evaluate its toxicological profile. These investigations will be critical in determining its clinical utility and therapeutic potential. The development of this compound represents a significant step forward in the design of novel therapeutics that can address complex biological processes with high specificity and efficacy.

Overall, the synthesis and characterization of this compound highlight the importance of organic chemistry and biomolecular engineering in the development of innovative treatments. The fluorene-based fluorophore, butanamidoacetic acid moiety, and 2-methylpropyl side chain are not just structural elements but functional components that contribute to the molecule's biological activity and therapeutic potential. As research in these areas continues to evolve, the future of this compound in biomedical applications remains promising.

Finally, the fluoren-9-ylmethoxycarbonyl group and the butanamidoacetic acid moiety collectively represent a remarkable example of how structural modifications can enhance the functional properties of a molecule. This compound serves as a testament to the power of organic chemistry in designing novel therapeutics that can address a wide range of biological challenges. As the field of biomedical research continues to advance, the potential of this compound is likely to be further realized, offering new possibilities for the treatment of various diseases.